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Compound of Interest

Compound Name: BMS-1166 hydrochloride

Cat. No.: B10818828 Get Quote

Essential Safety and Handling Guide for BMS-
1166 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

BMS-1166 hydrochloride, a potent small molecule inhibitor of the PD-1/PD-L1 interaction.

Adherence to these procedures is essential to ensure personnel safety and prevent

environmental contamination.

Hazard Identification and Personal Protective
Equipment (PPE)
BMS-1166 hydrochloride is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1]

Causes skin irritation (Skin corrosion/irritation - Category 2)[1]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation - Category 3)[1]
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Due to these potential health effects, the use of appropriate Personal Protective Equipment

(PPE) is mandatory when handling this compound. The following table summarizes the

required PPE.

PPE Category Equipment Specifications & Rationale

Hand Protection
Chemical-resistant gloves

(double gloving recommended)

Nitrile or neoprene gloves are

recommended. Regularly

inspect gloves for tears or

punctures. Change gloves

frequently and immediately if

contaminated.

Body Protection
Laboratory coat or disposable

gown

A fully buttoned lab coat or a

disposable gown provides a

barrier against skin contact.

For procedures with a higher

risk of splashes, a chemical-

resistant apron over the lab

coat is advised.

Eye & Face Protection
Safety glasses with side

shields or safety goggles

Protects eyes from splashes

and airborne particles. A face

shield should be worn in

addition to safety glasses or

goggles when there is a

significant risk of splashing.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95 or higher)

Required when handling the

powder form of the compound,

especially outside of a certified

chemical fume hood, to

prevent inhalation of dust.[2][3]

Safe Handling and Operational Workflow
All handling of BMS-1166 hydrochloride, particularly the solid form and initial solution

preparation, should be conducted in a designated area, such as a certified chemical fume hood
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or a biological safety cabinet, to minimize inhalation exposure.

Experimental Workflow for Handling BMS-1166
Hydrochloride
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Figure 1: General workflow for the safe handling of BMS-1166 hydrochloride from preparation
to disposal.

Emergency Procedures
In the event of an exposure or spill, immediate action is crucial.

Exposure Type Immediate Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1] Remove contaminated

clothing and wash it before reuse.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1] Seek immediate medical

attention.

Inhalation

Move the person to fresh air and keep them in a

position comfortable for breathing.[1] If

breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion
Rinse mouth with water.[1] Do NOT induce

vomiting. Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb liquid

spills with an inert material (e.g., vermiculite,

sand). For solid spills, carefully scoop the

material to avoid creating dust. Decontaminate

the spill area with an appropriate solvent (e.g.,

70% ethanol) followed by soap and water.

Collect all cleanup materials in a sealed

container for proper disposal.

Disposal Plan
All waste contaminated with BMS-1166 hydrochloride is considered hazardous waste and

must be disposed of according to institutional, local, and national regulations.
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Figure 2: Segregation and disposal workflow for waste contaminated with BMS-1166
hydrochloride.

Key Disposal Steps:

Segregate Waste: At the point of generation, separate contaminated solid waste (e.g.,

gloves, pipette tips, empty vials) from contaminated liquid waste (e.g., unused solutions,

solvent rinses).

Use Designated Containers: Place solid waste into a designated, sealable, and clearly

labeled hazardous waste container. Liquid waste should be collected in a compatible,

sealed, and labeled container.

Labeling: Ensure all waste containers are labeled with "Hazardous Waste," the name of the

chemical (BMS-1166 hydrochloride), and the primary hazard(s) (e.g., "Toxic").

Storage: Store waste containers in a designated, secure area away from incompatible

materials.
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Disposal: Follow your institution's procedures for the final disposal of hazardous chemical

waste. Do not dispose of this material down the drain or in the regular trash.

By implementing these safety and handling procedures, researchers can minimize the risks

associated with the use of BMS-1166 hydrochloride and ensure a safe laboratory

environment. Always consult your institution's specific safety guidelines and the most recent

Safety Data Sheet (SDS) before working with this or any other hazardous chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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